Cas no 339017-44-6 (1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione)

• Product Name: 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione
• CAS No: 339017-44-6
• MF: C₁₀H₇ClN₂O₄
• MW: 255
• CID: 4648503
• Update Time: 2025-10-15

1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-[(4-CHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• 2,4,5-Imidazolidinetrione, 1-[(4-chlorophenyl)methoxy]-
• 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione

• Inchi： InChI=1S/C10H7ClN2O4/c11-7-3-1-6(2-4-7)5-17-13-9(15)8(14)12-10(13)16/h1-4H,5H2,(H,12,14,16)
• InChI Key： QSXHLWVSWSTGBF-UHFFFAOYSA-N
• SMILES： c1cc(ccc1CON2C(=O)C(=O)NC2=O)Cl

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 3℃

1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione

Compound CAS No. 339017-44-6: 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione

The compound with CAS No. 339017-44-6, known as 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The imidazole trione core of the molecule is a key feature that contributes to its reactivity and stability under various conditions.

Recent studies have highlighted the importance of imidazole trione derivatives in the development of novel materials for energy storage applications. For instance, researchers have explored the use of imidazole trione-based polymers as electrolytes in lithium-ion batteries, demonstrating improved conductivity and thermal stability compared to conventional materials. The presence of the 4-chlorobenzyl group in this compound further enhances its electronic properties, making it a promising candidate for high-performance battery systems.

In addition to its role in energy storage, 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione has shown potential in catalytic applications. The imidazole ring is known for its ability to coordinate with metal ions, which makes it an excellent ligand in transition metal catalysis. Recent findings suggest that this compound can act as a highly efficient catalyst in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The introduction of the chlorobenzyl group is achieved through a carefully controlled alkylation step, ensuring high purity and yield. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of the compound.

From an environmental perspective, the stability and biodegradability of imidazole trione derivatives have been extensively studied. Research indicates that these compounds exhibit low toxicity to aquatic organisms under standard testing conditions, which is crucial for their application in industrial settings. Furthermore, their resistance to photodegradation makes them suitable for use in outdoor applications where prolonged exposure to sunlight is expected.

In conclusion, CAS No. 339017-44-6, or 1-(4-Chlorobenzyl)oxy-1H-imidazole-2,4,5(3H)-trione, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthesis techniques make it a valuable addition to the arsenal of compounds used in contemporary research and industry.